Cas no 53400-61-6 (5,6,7,8-tetrahydroquinoline-8-carbonitrile)

5,6,7,8-Tetrahydroquinoline-8-carbonitrile is a versatile heterocyclic compound featuring a partially saturated quinoline core with a nitrile functional group at the 8-position. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The tetrahydroquinoline scaffold is known for its bioactivity, while the nitrile group offers opportunities for functional group transformations, such as hydrolysis to carboxylic acids or reduction to amines. Its stability and synthetic flexibility make it a useful intermediate in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of organic reactions.
5,6,7,8-tetrahydroquinoline-8-carbonitrile structure
53400-61-6 structure
Product Name:5,6,7,8-tetrahydroquinoline-8-carbonitrile
CAS No:53400-61-6
MF:C10H10N2
MW:158.199801921844
CID:1582335
PubChem ID:12278981
Update Time:2025-10-19

5,6,7,8-tetrahydroquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydroquinoline-8-carbonitrile
    • 8-Cyano-5,6,7,8-tetrahydrochinolin
    • FS000709
    • 5,6,7,8-Tetrahydro-quinoline-8-carbonitrile
    • KB-41277
    • 8-Cyano-5,6,7,8-tetrahydroquinoline
    • 5,6,7,8-Tetrahydrochinolin-8-carbonitril
    • AKOS006290281
    • EN300-183014
    • 53400-61-6
    • CMGZNXXFTFOGBG-UHFFFAOYSA-N
    • SCHEMBL10838762
    • DB-295840
    • DTXSID20483871
    • CHEMBL3302029
    • Inchi: 1S/C10H10N2/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h2,5-6,9H,1,3-4H2
    • InChI Key: CMGZNXXFTFOGBG-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=1C(C#N)CCC2

Computed Properties

  • Exact Mass: 158.08400
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68000
  • LogP: 2.02508

5,6,7,8-tetrahydroquinoline-8-carbonitrile Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6,7,8-tetrahydroquinoline-8-carbonitrile Pricemore >>

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Additional information on 5,6,7,8-tetrahydroquinoline-8-carbonitrile

5,6,7,8-Tetrahydroquinoline-8-Carbonitrile: A Comprehensive Overview

5,6,7,8-Tetrahydroquinoline-8-carbonitrile, also known by its CAS number CAS No. 53400-61-6, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its contribution to the understanding of nitrogen-containing heterocyclic compounds.

The molecular structure of 5,6,7,8-tetrahydroquinoline-8-carbonitrile consists of a quinoline skeleton with a partially hydrogenated ring system and a nitrile group at the 8-position. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for synthesizing more complex structures. Researchers have explored its use in the synthesis of pharmaceutical agents, where its nitrogen-containing framework can be functionalized to target specific biological pathways.

Recent advancements in synthetic methodologies have enabled the efficient production of 5,6,7,8-tetrahydroquinoline-8-carbonitrile. For instance, catalytic hydrogenation techniques have been optimized to achieve high yields and selectivity in its synthesis. These improvements have not only enhanced the scalability of production but also opened new avenues for exploring its applications in fields such as optoelectronics and catalysis.

In the realm of materials science, 5,6,7,8-tetrahydroquinoline-8-carbonitrile has been utilized as a precursor for the synthesis of conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with tailored properties. Recent studies have demonstrated its potential in gas storage applications due to its high surface area and tunable pore structure.

The nitrile group present in 5,6,7,8-tetrahydroquinoline-8-carbonitrile also renders it amenable to various post-synthesis modifications. For example, cyano groups can be converted into other functional groups such as amines or esters through simple chemical transformations. This versatility has made it a versatile starting material for developing functional materials with diverse applications.

Moreover, computational studies have provided deeper insights into the electronic properties of 5,6,7,8-tetrahydroquinoline-8-carbonitrile. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns under different conditions. These findings have been instrumental in guiding experimental efforts toward optimizing its use in catalytic systems and electronic devices.

In conclusion, 5,6,7,8-tetrahydroquinoline-8-carbonitrile, with its unique chemical structure and versatile functional groups, continues to be a focal point in contemporary research. Its applications span across multiple disciplines, from drug discovery to materials engineering. As researchers delve deeper into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.

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